Cas no 722475-97-0 (3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 722475-97-0
• MF: C₁₃H₁₀ClN₃O₃
• MW: 291.689801692963
• CID: 6103504
• PubChem ID: 2429564
• Update Time: 2025-07-19

3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• EN300-1203026
• 722475-97-0
• SR-01000038267
• SR-01000038267-1
• Z44326824

• Inchi： 1S/C13H10ClN3O3/c1-2-5-16-13(18)10(8-15)6-9-3-4-11(14)12(7-9)17(19)20/h2-4,6-7H,1,5H2,(H,16,18)/b10-6+
• InChI Key： JYSOLFFPAKKFSY-UXBLZVDNSA-N
• SMILES： ClC1C=CC(/C=C(\C#N)/C(NCC=C)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0410689g/mol
• Monoisotopic Mass: 291.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide

Comprehensive Overview of 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 722475-97-0)

The compound 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 722475-97-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 4-chloro-3-nitrophenyl group, a cyano functionality, and an acrylamide moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the most searched questions related to this compound is: "What are the applications of 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide?" The answer lies in its reactive sites, which allow for further functionalization. For instance, the nitrophenyl group can be reduced to an amine, opening doors to a variety of derivatives used in pharmaceuticals. Additionally, the cyano group is a key player in click chemistry, a hot topic in modern synthetic methodologies.

Another trending topic in the scientific community is the use of CAS No. 722475-97-0 in sustainable chemistry. With the growing demand for green synthesis, researchers are investigating how this compound can be utilized in eco-friendly catalytic processes. Its acrylamide segment, for example, is being studied for polymerization reactions that yield biodegradable materials, aligning with the global push towards sustainability.

The compound’s nomenclature, 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide, may seem daunting, but each part of the name provides critical information about its structure. The 4-chloro-3-nitrophenyl indicates a phenyl ring substituted with chlorine and nitro groups, while the prop-2-en-1-yl (allyl) group attached to the amide nitrogen adds reactivity. This detailed naming convention is essential for accurate database searches and patent filings, a common concern for professionals in the field.

In the context of drug discovery, CAS No. 722475-97-0 is often discussed alongside kinase inhibitors and small molecule therapeutics. The compound’s ability to act as a scaffold for designing kinase inhibitors has been a focal point in recent studies. Kinases are enzymes linked to numerous diseases, including cancer, making this area of research highly relevant to current medical advancements.

From a commercial perspective, suppliers and manufacturers frequently search for "high-purity 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide" to meet the demands of research institutions and pharmaceutical companies. Quality control and scalability are critical factors, as impurities can significantly impact downstream applications. This underscores the importance of reliable synthesis protocols and analytical methods for this compound.

Lastly, the safety and handling of 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide are frequently queried in academic and industrial settings. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this chemical. This aligns with broader workplace safety trends and regulatory compliance requirements.

In summary, 3-(4-chloro-3-nitrophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 722475-97-0) is a multifaceted compound with promising applications across various scientific disciplines. Its structural features, combined with the growing interest in sustainable and medicinal chemistry, position it as a valuable asset for future innovations. Whether you are a researcher, supplier, or industry professional, understanding this compound’s potential can provide a competitive edge in your field.